N-(2-fluorophenyl)-2-oxo-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-oxo-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]acetamide
• InChI: InChI=1S/C22H20FN3O3/c23-17-8-2-3-9-18(17)24-22(29)21(28)16-13-26(19-10-4-1-7-15(16)19)14-20(27)25-11-5-6-12-25/h1-4,7-10,13H,5-6,11-12,14H2,(H,24,29)
• InChI Key: RAPBNKYXAVAEEB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CN2C=C(C3=CC=CC=C32)C(=O)C(=O)NC4=CC=CC=C4F
• Molecular Formula: C22H20FN3O3
• Molecular Weight: 393.4 g/mol
• CAS No.: 872849-33-7

Description

N-(2-fluorophenyl)-2-oxo-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}acetamide is a useful research compound. Its molecular formula is C22H20FN3O3 and its molecular weight is 393.418. The purity is usually 95%.
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Scientific Research Applications

Antiallergic Agents

A study highlighted the synthesis of new N-(pyridin-4-yl)-(indol-3-yl)acetamides, aiming to find novel antiallergic compounds. Although the specific compound was not directly mentioned, the research methodology and findings provide valuable insight into the structure-activity relationship (SAR) of closely related compounds. These compounds showed promising results in antiallergic potency, indicating potential pathways for developing new therapeutic agents targeting allergic reactions. The study utilized various synthetic techniques to explore the effects of indole substituents and the alkanoic chain's length on antiallergic activity, with some compounds showing significant potency in inhibitory assays for histamine release and interleukin production (Cecilia Menciu et al., 1999).

Fluorinating Agents

In another study focused on the broader category of N-halogeno compounds, perfluoro-[N-fluoro-N-(4-pyridyl)acetamide] was investigated for its potential as a site-selective electrophilic fluorinating agent. Although this research does not directly address the compound , it underscores the importance of fluorine-containing compounds in medicinal chemistry, especially for modifying biologically active molecules to enhance their properties or investigate their mechanisms of action. The study demonstrated the compound's ability to fluorinate various substrates under mild conditions, highlighting the utility of fluorine in drug development and synthesis (R. Banks et al., 1996).

Investigation of Dissociative Effects

Research on 1,2-diarylethylamines, including fluorolintane and its isomers, provides insight into the pharmacological properties of compounds structurally related to the one of interest. These studies aimed to understand the effects of such compounds on N-methyl-D-aspartate (NMDA) receptors, with implications for treating pain, epilepsy, neurodegenerative diseases, and depression. The pharmacological profile of fluorolintane, which shares structural features with the compound of interest, suggests potential research applications in exploring therapeutic avenues for these conditions (J. Wallach et al., 2019).